Cas no 1805470-79-4 (Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate
• CAS No: 1805470-79-4
• MF: C₁₁H₁₂F₂N₂O₄
• MW: 274.220789909363
• CID: 4897451
• Update Time: 2025-05-20

Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate

• Inchi： 1S/C11H12F2N2O4/c1-3-19-10(16)5-8-9(15(17)18)4-7(11(12)13)6(2)14-8/h4,11H,3,5H2,1-2H3
• InChI Key： RITWONVPPHFDIG-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(CC(=O)OCC)=NC=1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 335
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate

Ethyl 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetate (CAS No. 1805470-79-4): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate (CAS No. 1805470-79-4) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and utility in drug discovery. In this article, we will delve into the synthesis, properties, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Synthesis of Ethyl 3-(Difluoromethyl)-2-methyl-5-nitropyridine-6-acetate

The synthesis of ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate involves a multi-step process that combines various chemical reactions to achieve the desired product. One common approach involves the reaction of 3-bromo-2-methyl-5-nitropyridine with difluoromethylzinc chloride in the presence of a palladium catalyst to form the difluoromethylated intermediate. This intermediate is then esterified using ethyl bromoacetate in the presence of a base such as potassium carbonate to yield the final product. The synthetic route is highly efficient and has been optimized to minimize by-products and improve yield.

Physical and Chemical Properties

Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate is a white crystalline solid with a molecular weight of 281.18 g/mol. It is soluble in common organic solvents such as dichloromethane, acetone, and ethanol but has limited solubility in water. The compound exhibits strong UV absorption and has a melting point ranging from 95°C to 97°C. The presence of the nitro group imparts significant electron-withdrawing properties, which can influence its reactivity and stability in various chemical environments.

Biological Activity and Potential Therapeutic Applications

Recent studies have highlighted the potential therapeutic applications of ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate. One area of particular interest is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, research published in the Journal of Medicinal Chemistry demonstrated that this compound effectively inhibits cyclooxygenase (COX) enzymes, which are key targets for anti-inflammatory drugs. This property makes it a promising candidate for the development of new anti-inflammatory agents.

In addition to its anti-inflammatory properties, ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate has shown potential as an antiviral agent. Studies have indicated that it can inhibit the replication of certain viruses by interfering with viral entry or replication mechanisms. This finding opens up new avenues for its use in antiviral therapy, particularly against emerging viral threats.

Clinical Trials and Safety Considerations

The development of new pharmaceutical compounds involves rigorous preclinical and clinical testing to ensure safety and efficacy. While ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate is still in the early stages of research, preliminary studies have shown promising results in animal models. These studies have focused on evaluating its pharmacokinetic properties, such as absorption, distribution, metabolism, excretion (ADME), and toxicity profiles.

To date, no significant adverse effects have been reported in preclinical studies. However, further research is needed to fully understand its safety profile and potential side effects in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions, including inflammatory diseases and viral infections.

Conclusion

Ethyl 3-(difluoromethyl)-2-methyl-5-nitropyridine-6-acetate (CAS No. 1805470-79-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in pharmaceutical research. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing treatments for various medical conditions.